Cas no 2171155-07-8 ((3S)-3-{(benzyloxy)carbonylamino}-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid
• CAS No: 2171155-07-8
• MF: C₁₄H₁₃BrN₂O₄S
• MW: 385.233021497726
• CID: 6073515
• PubChem ID: 165532022
• Update Time: 2025-06-09

(3S)-3-{(benzyloxy)carbonylamino}-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid
• 2171155-07-8
• EN300-1285834

• Inchi： 1S/C14H13BrN2O4S/c15-10-7-16-22-13(10)11(6-12(18)19)17-14(20)21-8-9-4-2-1-3-5-9/h1-5,7,11H,6,8H2,(H,17,20)(H,18,19)/t11-/m0/s1
• InChI Key： USWFPDIBOKOZOW-NSHDSACASA-N
• SMILES： BrC1C=NSC=1[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 383.97794g/mol
• Monoisotopic Mass: 383.97794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 117Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid

Recent Advances in the Study of (3S)-3-{(benzyloxy)carbonylamino}-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid (CAS: 2171155-07-8)

The compound (3S)-3-{(benzyloxy)carbonylamino}-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid (CAS: 2171155-07-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel thiazole-based inhibitors. Thiazole derivatives are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities. The presence of the 4-bromo-1,2-thiazol-5-yl moiety in this compound enhances its reactivity, making it a valuable building block for the development of targeted therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of (3S)-3-{(benzyloxy)carbonylamino}-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid using a multi-step protocol that ensures high yield and purity. The study emphasized the compound's stability under various conditions, which is critical for its application in pharmaceutical formulations. Furthermore, the compound's chiral center at the 3S position was shown to play a pivotal role in its biological activity, as enantiomeric purity is often crucial for drug efficacy.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its inhibitory effects on specific enzymes involved in inflammatory pathways. The results indicated promising activity, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. The study also explored structure-activity relationships (SAR) to optimize the compound's potency and selectivity.

Ongoing research is investigating the compound's utility in targeted drug delivery systems. Preliminary data from a 2024 study presented at the American Chemical Society (ACS) National Meeting revealed that (3S)-3-{(benzyloxy)carbonylamino}-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid can be conjugated with nanoparticles to enhance its bioavailability and reduce off-target effects. This approach could revolutionize the treatment of diseases such as cancer and chronic inflammation.

In conclusion, (3S)-3-{(benzyloxy)carbonylamino}-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid (CAS: 2171155-07-8) represents a versatile and promising compound in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in preclinical models.